Cas no 625099-31-2 (3,3-dimethyloxan-4-one)

• Product Name: 3,3-dimethyloxan-4-one
• CAS No: 625099-31-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD20484202
• CID: 1032503
• PubChem ID: 23533542
• Update Time: 2025-04-20

3,3-dimethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyldihydro-2H-pyran-4(3H)-one
• 3,3-dimethyloxan-4-one
• 3,3-dimethyl-tetrahydropyran-4-one
• AS-51481
• CS-0051615
• EN300-138102
• AKOS016011536
• 3,3-dimethyltetrahydropyran-4-one
• 4H-Pyran-4-one, tetrahydro-3,3-dimethyl-
• SCHEMBL4172790
• P12769
• MFCD20484202
• DTXSID40634787
• 625099-31-2
• A868452
• AMY6085
• DA-04295
• BNTLPZXIKVNRMC-UHFFFAOYSA-N
• SB18551

• MDL： MFCD20484202
• Inchi： 1S/C7H12O2/c1-7(2)5-9-4-3-6(7)8/h3-5H2,1-2H3
• InChI Key： BNTLPZXIKVNRMC-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)(C)C1)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų